Cas no 2256705-69-6 (1-(2-fluorophenyl-3,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2)

• Product Name: 1-(2-fluorophenyl-3,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2
• CAS No: 2256705-69-6
• MF: C₁₅H₁₈BFN₂O₂
• MW: 294.161997318268
• CID: 6815997
• PubChem ID: 172405523
• Update Time: 2025-03-02

1-(2-fluorophenyl-3,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 2256705-69-6
• 1-(2-fluorophenyl-3,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2
• CS-21531

• Inchi： 1S/C15H18BFN2O2/c1-14(2)15(3,4)21-16(20-14)13-9-10-19(18-13)12-8-6-5-7-11(12)17/h5-10H,1-4H3/i5D,6D,7D,8D,9D,10D
• InChI Key： FHOMANIAZVBNEE-VNBWLILLSA-N
• SMILES： FC1C([2H])=C([2H])C([2H])=C([2H])C=1N1C([2H])=C([2H])C(B2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

• Exact Mass: 294.1821966Da
• Monoisotopic Mass: 294.1821966Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų